Cas no 2248350-47-0 (1-Bromo-4-(difluoromethoxy)-2-(difluoromethyl)benzene)

• Product Name: 1-Bromo-4-(difluoromethoxy)-2-(difluoromethyl)benzene
• CAS No: 2248350-47-0
• MF: C₈H₅BrF₄O
• MW: 273.022315740585
• CID: 6259624
• PubChem ID: 137939634
• Update Time: 2025-05-20

1-Bromo-4-(difluoromethoxy)-2-(difluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2248350-47-0
• EN300-6508058
• 1-Bromo-4-(difluoromethoxy)-2-(difluoromethyl)benzene

• Inchi： 1S/C8H5BrF4O/c9-6-2-1-4(14-8(12)13)3-5(6)7(10)11/h1-3,7-8H
• InChI Key： KCULXZCRCGMLOC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(F)F)OC(F)F

Computed Properties

• Exact Mass: 271.94599g/mol
• Monoisotopic Mass: 271.94599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-Bromo-4-(difluoromethoxy)-2-(difluoromethyl)benzene

Research Brief on 1-Bromo-4-(difluoromethoxy)-2-(difluoromethyl)benzene (CAS: 2248350-47-0) in Chemical Biology and Pharmaceutical Applications

The compound 1-Bromo-4-(difluoromethoxy)-2-(difluoromethyl)benzene (CAS: 2248350-47-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, reactivity, and emerging roles in medicinal chemistry.

Recent studies highlight the utility of 1-Bromo-4-(difluoromethoxy)-2-(difluoromethyl)benzene as a versatile intermediate in the synthesis of fluorinated aromatic compounds. Its incorporation of difluoromethoxy and difluoromethyl groups enhances metabolic stability and bioavailability, making it particularly valuable in the design of novel therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in cross-coupling reactions, enabling the construction of complex bioactive molecules with improved pharmacokinetic profiles.

In addition to its synthetic applications, this compound has shown promise in the development of agrochemicals and materials science. Researchers at the University of Tokyo reported its use as a key precursor in the synthesis of liquid crystal materials with enhanced thermal stability. The presence of fluorine atoms contributes to the compound's ability to modulate electronic properties, a feature exploited in advanced material design.

Ongoing clinical investigations are exploring the potential of derivatives of 1-Bromo-4-(difluoromethoxy)-2-(difluoromethyl)benzene as inhibitors of specific enzymatic targets. Preliminary data from in vitro assays suggest high selectivity for certain protein kinases, positioning it as a candidate for targeted cancer therapies. However, further in vivo studies are required to validate these findings and assess toxicity profiles.

In conclusion, 1-Bromo-4-(difluoromethoxy)-2-(difluoromethyl)benzene represents a multifaceted tool in modern chemical biology, with applications spanning drug discovery, materials science, and agrochemical development. Future research should focus on optimizing synthetic routes and expanding its therapeutic potential through structural modifications.